Cas no 1934771-74-0 (3-methyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine)
3-methyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine
- Spiro[cyclobutane-1,4'(5'H)-thieno[3,2-c]pyridine], 6',7'-dihydro-3-methyl-
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- Inchi: 1S/C11H15NS/c1-8-6-11(7-8)9-3-5-13-10(9)2-4-12-11/h3,5,8,12H,2,4,6-7H2,1H3
- InChI Key: QWGWZZWTGIZLEX-UHFFFAOYSA-N
- SMILES: C12(NCCC3SC=CC=31)CC(C)C2
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 305.5±32.0 °C(Predicted)
- pka: 9.74±0.40(Predicted)
3-methyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1074827-0.05g |
3-methyl-6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine] |
1934771-74-0 | 95% | 0.05g |
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1934771-74-0 | 95% | 0.1g |
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| Enamine | EN300-1074827-0.25g |
3-methyl-6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine] |
1934771-74-0 | 95% | 0.25g |
$906.0 | 2023-10-28 | |
| Enamine | EN300-1074827-0.5g |
3-methyl-6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine] |
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| Enamine | EN300-1074827-1.0g |
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1934771-74-0 | 1g |
$1172.0 | 2023-06-10 | ||
| Enamine | EN300-1074827-2.5g |
3-methyl-6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine] |
1934771-74-0 | 95% | 2.5g |
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| Enamine | EN300-1074827-5.0g |
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1934771-74-0 | 5g |
$3396.0 | 2023-06-10 | ||
| Enamine | EN300-1074827-10.0g |
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| Enamine | EN300-1074827-1g |
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1934771-74-0 | 95% | 1g |
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| Enamine | EN300-1074827-5g |
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3-methyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 3-methyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine
Exploring the Potential of 3-methyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno[3,2-c]pyridine (CAS No. 1934771-74-0) in Modern Pharmaceutical Research
In the rapidly evolving field of medicinal chemistry, the compound 3-methyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno[3,2-c]pyridine (CAS No. 1934771-74-0) has garnered significant attention due to its unique structural features and potential therapeutic applications. This spirocyclic derivative, characterized by its fused thienopyridine core and cyclobutane ring, represents a promising scaffold for drug discovery. Researchers are particularly interested in its ability to modulate biological targets, making it a subject of intense study in areas such as central nervous system (CNS) disorders and inflammatory diseases.
The structural complexity of 1934771-74-0 offers multiple sites for chemical modification, enabling the optimization of pharmacokinetic properties. Its spirocyclic architecture is known to enhance metabolic stability while maintaining ligand efficiency—a critical factor in the development of orally bioavailable drugs. Recent publications highlight its potential as a kinase inhibitor, with preliminary data suggesting activity against specific isoforms implicated in neurodegenerative conditions. This aligns with growing public interest in "disease-modifying therapies" and "precision medicine," as evidenced by search trends on platforms like Google Scholar and PubMed.
From a synthetic chemistry perspective, the preparation of 3-methyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno[3,2-c]pyridine involves innovative strategies to construct its spiro junction. Advanced techniques such as transition-metal catalysis and photochemical cyclization have been explored to improve yield and selectivity. These methodologies resonate with industrial demands for "green chemistry" and "atom-economical processes," frequently searched terms in contemporary chemical literature. Furthermore, computational studies using molecular docking and QSAR models have provided insights into its binding modes, fueling discussions about "AI-driven drug design" in scientific forums.
The pharmacological profile of CAS No. 1934771-74-0 is under rigorous investigation, with particular focus on its blood-brain barrier (BBB) permeability—a hot topic in neurology research. Patient advocacy groups and clinicians increasingly search for "BBB-penetrant small molecules," reflecting unmet needs in treating Alzheimer’s and Parkinson’s diseases. Early-stage studies indicate that the compound’s lipophilic efficiency (LipE) values fall within desirable ranges for CNS candidates, though further in vivo validation is warranted.
Beyond therapeutics, this compound’s heterocyclic system has implications for materials science. Its electron-rich thiophene moiety could contribute to organic semiconductors—a connection highlighted in cross-disciplinary searches combining "medicinal chemistry" with "optoelectronic materials." Such versatility underscores why 1934771-74-0 appears in patent filings across diverse sectors, from pharmaceuticals to advanced materials.
As regulatory agencies emphasize structure-activity relationship (SAR) transparency, detailed documentation of 3-methyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno[3,2-c]pyridine’s properties becomes crucial. Publicly accessible databases show rising queries about "spirocyclic ADME profiles" and "fused-ring bioavailability," indicating demand for precisely such data. Collaborative efforts between academia and industry aim to address these gaps while exploring scalable synthesis routes—an endeavor frequently tagged with "translational research" in grant applications.
In conclusion, CAS No. 1934771-74-0 exemplifies how structurally innovative compounds can bridge multiple scientific frontiers. Its investigation touches upon trending themes like "fragment-based drug discovery," "polypharmacology," and "sustainable synthesis," all highly visible in current scientific discourse. As research progresses, this molecule may well emerge as a cornerstone in next-generation therapeutic and technological advancements.
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